Cas no 2171707-48-3 (1-(4-amino-3,3-dimethylbutanoyl)azetidine-2-carboxamide)

• Product Name: 1-(4-amino-3,3-dimethylbutanoyl)azetidine-2-carboxamide
• CAS No: 2171707-48-3
• MF: C₁₀H₁₉N₃O₂
• MW: 213.276762247086
• CID: 6422885
• PubChem ID: 165958737
• Update Time: 2025-06-23

1-(4-amino-3,3-dimethylbutanoyl)azetidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(4-amino-3,3-dimethylbutanoyl)azetidine-2-carboxamide
• 2171707-48-3
• EN300-1281793

• Inchi： 1S/C10H19N3O2/c1-10(2,6-11)5-8(14)13-4-3-7(13)9(12)15/h7H,3-6,11H2,1-2H3,(H2,12,15)
• InChI Key： GNOVBUUUURYQCZ-UHFFFAOYSA-N
• SMILES： O=C(CC(C)(C)CN)N1CCC1C(N)=O

Computed Properties

• Exact Mass: 213.147726857g/mol
• Monoisotopic Mass: 213.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 89.4Ų

Additional information on 1-(4-amino-3,3-dimethylbutanoyl)azetidine-2-carboxamide

1-(4-Amino-3,3-Dimethylbutanoyl)Azetidine-2-Carboxamide: A Comprehensive Overview

1-(4-Amino-3,3-Dimethylbutanoyl)Azetidine-2-Carboxamide, also known by its CAS number 2171707-48-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug design and development. In this article, we will delve into the structural characteristics, synthesis methods, biological activities, and recent research findings related to this compound.

The molecular structure of 1-(4-Amino-3,3-Dimethylbutanoyl)Azetidine-2-Carboxamide is intriguing. It consists of an azetidine ring, which is a four-membered cyclic amine, fused with a carboxamide group. The azetidine ring is further substituted with a 4-amino-3,3-dimethylbutanoyl group. This substitution pattern introduces both steric and electronic effects that can influence the compound's reactivity and biological activity. The presence of the amino group at position 4 of the butanoyl chain suggests potential for hydrogen bonding interactions, which could be crucial in molecular recognition processes.

Recent studies have focused on the synthesis of 1-(4-Amino-3,3-Dimethylbutanoyl)Azetidine-2-Carboxamide. Researchers have employed various strategies to construct the azetidine ring, including cyclization reactions of amino acids or related precursors. One notable approach involves the use of Michael addition followed by cyclization to form the azetidine core. This method has been optimized to achieve high yields and good stereocontrol, which are essential for producing enantiomerically pure compounds.

The biological activity of 1-(4-Amino-3,3-Dimethylbutanoyl)Azetidine-2-Carboxamide has been explored in several contexts. In vitro assays have demonstrated its potential as an inhibitor of certain enzymes involved in metabolic pathways. For instance, studies have shown that this compound can modulate the activity of serine proteases, which are implicated in various diseases such as cancer and inflammatory disorders. The carboxamide group plays a pivotal role in these interactions by forming hydrogen bonds with key residues in the enzyme's active site.

In addition to its enzymatic inhibitory properties, 1-(4-Amino-3,3-Dimethylbutanoyl)Azetidine-2-Carboxamide has been investigated for its ability to act as a substrate or inhibitor in other biochemical processes. For example, recent research has highlighted its potential role in modulating ion channels or receptors involved in neurological functions. These findings underscore the versatility of this compound as a tool for studying complex biological systems.

The pharmacokinetic properties of 1-(4-Amino-3,3-Dimethylbutanoyl)Azetidine-2-Carboxamide have also been examined. Preclinical studies indicate that it exhibits moderate solubility and permeability profiles, which are favorable for oral bioavailability. However, further optimization may be required to enhance its stability and reduce potential toxicity profiles.

In terms of therapeutic applications, 1-(4-Amino-3,3-Dimethylbutanoyl)Azetidine-2-Carboxamide holds promise as a lead compound for drug discovery programs targeting specific disease states. Its ability to interact with key biomolecules makes it a valuable candidate for further preclinical development. Ongoing research aims to refine its pharmacological properties and evaluate its efficacy in relevant disease models.

In conclusion, 1-(4-Amino-3,3-Dimethylbutanoyl)Azetidine-2-Carboxamide, with its unique structural features and diverse biological activities, represents an exciting area of investigation in contemporary medicinal chemistry. As research continues to uncover its full potential, this compound may pave the way for innovative therapeutic interventions across multiple disease areas.